Cas no 1807095-84-6 (3,5-Bis(trifluoromethyl)-2-chlorophenol)

• Product Name: 3,5-Bis(trifluoromethyl)-2-chlorophenol
• CAS No: 1807095-84-6
• MF: C₈H₃ClF₆O
• MW: 264.552242517471
• CID: 4962671
• Update Time: 2023-08-24

3,5-Bis(trifluoromethyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-chlorophenol

• Inchi： 1S/C8H3ClF6O/c9-6-4(8(13,14)15)1-3(2-5(6)16)7(10,11)12/h1-2,16H
• InChI Key： BKCHFRWQNOZTNV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)(F)F)C=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 4
• Topological Polar Surface Area: 20.2